Cas no 56969-32-5 (Methanone, 1H-benzimidazol-2-yl(4-methylphenyl)-)

• Product name: Methanone, 1H-benzimidazol-2-yl(4-methylphenyl)-
• CAS No: 56969-32-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 347063
• PubChem ID: 13260203

Methanone, 1H-benzimidazol-2-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-benzimidazol-2-yl(4-methylphenyl)-
• 1H-benzimidazol-2-yl-(4-methylphenyl)methanone
• SCHEMBL13042221
• (1H-Benzimidazol-2-yl)(4-methylphenyl)methanone
• 56969-32-5
• DTXSID70532722

• Inchi： InChI=1S/C15H12N2O/c1-10-6-8-11(9-7-10)14(18)15-16-12-4-2-3-5-13(12)17-15/h2-9H,1H3,(H,16,17)
• InChI Key： QJTSVDFEFRDKJQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(C2=NC3=CC=CC=C3N2)=O)C=C1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75